Cas no 2680540-79-6 (1-(1-Cyclopropylazetidin-3-yl)methanamine dihydrochloride)

• Product Name: 1-(1-Cyclopropylazetidin-3-yl)methanamine dihydrochloride
• CAS No: 2680540-79-6
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• MDL: MFCD34183574
• CID: 5647181
• PubChem ID: 165913407
• Update Time: 2025-06-13

1-(1-Cyclopropylazetidin-3-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopropylazetidin-3-yl)methanamine dihydrochloride
• Z5064674578
• EN300-28266273
• 2680540-79-6
• 1-(1-Cyclopropylazetidin-3-yl)methanamine dihydrochloride

• MDL： MFCD34183574
• Inchi： 1S/C7H14N2.2ClH/c8-3-6-4-9(5-6)7-1-2-7;;/h6-7H,1-5,8H2;2*1H
• InChI Key： LEOBOUJMDUBAAY-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC(CN)C1)C1CC1

Computed Properties

• Exact Mass: 198.0690539g/mol
• Monoisotopic Mass: 198.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(1-Cyclopropylazetidin-3-yl)methanamine dihydrochloride

Comprehensive Overview of 1-(1-Cyclopropylazetidin-3-yl)methanamine Dihydrochloride (CAS No. 2680540-79-6)

1-(1-Cyclopropylazetidin-3-yl)methanamine dihydrochloride (CAS No. 2680540-79-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropylazetidine core, is widely explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing novel therapeutic agents.

The molecular structure of 1-(1-Cyclopropylazetidin-3-yl)methanamine dihydrochloride features a cyclopropyl ring fused to an azetidine moiety, enhancing its stability and reactivity. This combination is crucial for designing molecules with improved bioavailability and target specificity. Recent studies highlight its role in developing central nervous system (CNS) therapeutics, as the azetidine scaffold is known to penetrate the blood-brain barrier effectively.

In the context of current trends, 1-(1-Cyclopropylazetidin-3-yl)methanamine dihydrochloride aligns with the growing demand for small-molecule drugs and precision medicine. The compound's versatility allows it to be tailored for various receptor modulation applications, addressing conditions such as neurodegenerative diseases and mood disorders. Its dihydrochloride form ensures better solubility, a critical factor in formulation development.

From a synthetic chemistry perspective, CAS No. 2680540-79-6 is often utilized in multi-step organic synthesis. Its amine functional group provides a reactive site for further derivatization, enabling the creation of diverse pharmacophores. This adaptability is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid iteration of molecular designs is essential.

The compound's relevance extends to computational drug design, where its 3D conformation and electronic properties are modeled to predict interactions with biological targets. With advancements in AI-driven drug discovery, 1-(1-Cyclopropylazetidin-3-yl)methanamine dihydrochloride is increasingly featured in virtual screening libraries, accelerating the identification of lead compounds.

Quality control and analytical characterization of CAS No. 2680540-79-6 involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and consistency, which are vital for reproducible research outcomes. Suppliers often provide certificates of analysis (CoA) to verify these parameters, catering to the stringent requirements of pharmaceutical R&D.

In summary, 1-(1-Cyclopropylazetidin-3-yl)methanamine dihydrochloride represents a promising candidate in modern drug development. Its structural features, combined with its applicability in targeted therapy and molecular design, position it as a key player in advancing biomedical innovation. As research continues, this compound is expected to contribute significantly to breakthroughs in personalized medicine and therapeutic optimization.